Cas no 165105-40-8 (2-Pyridinepropanoic acid, 6-bromo-)

2-Pyridinepropanoic acid, 6-bromo- structure
165105-40-8 structure
Product Name:2-Pyridinepropanoic acid, 6-bromo-
CAS No:165105-40-8
MF:C8H8BrNO2
MW:230.058621406555
CID:2115297
Update Time:2023-08-04

2-Pyridinepropanoic acid, 6-bromo- Chemical and Physical Properties

Names and Identifiers

    • 6-bromo-2-Pyridinepropanoic acid
    • 2-Pyridinepropanoic acid, 6-bromo-
    • Inchi: 1S/C8H8BrNO2/c9-7-3-1-2-6(10-7)4-5-8(11)12/h1-3H,4-5H2,(H,11,12)
    • InChI Key: MRHGAMBYYFLQHW-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(CCC(=O)O)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 163
  • Topological Polar Surface Area: 50.2
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